2-(2-Chlorophenyl)-N-[(2-methyl-5-pyridin-4-ylpyrazol-3-yl)methyl]acetamide

• IUPAC Name: 2-(2-chlorophenyl)-N-[(2-methyl-5-pyridin-4-ylpyrazol-3-yl)methyl]acetamide
• InChI: InChI=1S/C18H17ClN4O/c1-23-15(11-17(22-23)13-6-8-20-9-7-13)12-21-18(24)10-14-4-2-3-5-16(14)19/h2-9,11H,10,12H2,1H3,(H,21,24)
• InChI Key: HPNCRSCAILHPTD-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=NC=C2)CNC(=O)CC3=CC=CC=C3Cl
• Molecular Formula: C18H17ClN4O
• Molecular Weight: 340.8 g/mol

Description

2-(2-Chlorophenyl)-N-[(2-methyl-5-pyridin-4-ylpyrazol-3-yl)methyl]acetamide, also known as CP-544326, is a selective and potent antagonist of the orexin 1 receptor (OX1R). Orexin is a neuropeptide that plays a crucial role in the regulation of sleep-wake cycles, arousal, and feeding behavior. CP-544326 has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

2-(2-Chlorophenyl)-N-[(2-methyl-5-pyridin-4-ylpyrazol-3-yl)methyl]acetamide is a selective antagonist of the OX1R, which is one of the two receptors for orexin. Orexin is a neuropeptide that plays a crucial role in the regulation of sleep-wake cycles, arousal, and feeding behavior. The OX1R is primarily responsible for the arousal-promoting effects of orexin. By blocking the OX1R, 2-(2-Chlorophenyl)-N-[(2-methyl-5-pyridin-4-ylpyrazol-3-yl)methyl]acetamide reduces the arousal-promoting effects of orexin, leading to sedation and relaxation.
Biochemical and Physiological Effects:
2-(2-Chlorophenyl)-N-[(2-methyl-5-pyridin-4-ylpyrazol-3-yl)methyl]acetamide has been shown to induce sedation and relaxation in preclinical models. It has also been shown to reduce anxiety and depression-like behaviors. Additionally, 2-(2-Chlorophenyl)-N-[(2-methyl-5-pyridin-4-ylpyrazol-3-yl)methyl]acetamide has been shown to improve cognitive function in preclinical models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

2-(2-Chlorophenyl)-N-[(2-methyl-5-pyridin-4-ylpyrazol-3-yl)methyl]acetamide is a selective and potent antagonist of the OX1R, which makes it a valuable tool for studying the role of orexin in various physiological and pathological processes. However, the high selectivity of 2-(2-Chlorophenyl)-N-[(2-methyl-5-pyridin-4-ylpyrazol-3-yl)methyl]acetamide for the OX1R also limits its potential for studying the role of the other orexin receptor, OX2R. Additionally, 2-(2-Chlorophenyl)-N-[(2-methyl-5-pyridin-4-ylpyrazol-3-yl)methyl]acetamide has a relatively short half-life, which may limit its usefulness in certain experimental settings.

Future Directions

2-(2-Chlorophenyl)-N-[(2-methyl-5-pyridin-4-ylpyrazol-3-yl)methyl]acetamide has shown promising results in preclinical studies for its potential therapeutic applications in various neurological and psychiatric disorders. Future research should focus on further elucidating the mechanism of action of 2-(2-Chlorophenyl)-N-[(2-methyl-5-pyridin-4-ylpyrazol-3-yl)methyl]acetamide and its potential for treating addiction, anxiety, depression, and cognitive impairment. Additionally, the development of more selective and potent antagonists for the OX1R and OX2R may provide valuable tools for studying the role of orexin in various physiological and pathological processes.

Synthesis Methods

2-(2-Chlorophenyl)-N-[(2-methyl-5-pyridin-4-ylpyrazol-3-yl)methyl]acetamide can be synthesized through a multistep process starting from 2-chlorobenzonitrile. The first step involves the reaction of 2-chlorobenzonitrile with 2-methyl-5-pyridin-4-ylpyrazole in the presence of a base to form an intermediate compound. This intermediate is then reacted with chloroacetyl chloride to form the final product, 2-(2-Chlorophenyl)-N-[(2-methyl-5-pyridin-4-ylpyrazol-3-yl)methyl]acetamide. The synthesis method has been optimized to achieve high yields and purity of the final product.

Scientific Research Applications

2-(2-Chlorophenyl)-N-[(2-methyl-5-pyridin-4-ylpyrazol-3-yl)methyl]acetamide has been studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have anxiolytic and antidepressant effects in preclinical models of anxiety and depression. 2-(2-Chlorophenyl)-N-[(2-methyl-5-pyridin-4-ylpyrazol-3-yl)methyl]acetamide has also been studied for its potential in treating addiction, particularly cocaine addiction. Additionally, 2-(2-Chlorophenyl)-N-[(2-methyl-5-pyridin-4-ylpyrazol-3-yl)methyl]acetamide has been shown to improve cognitive function in preclinical models of Alzheimer's disease.